Cas no 62217-80-5 (Phosphoric acid, diethyl 3-hydroxy-2,2-dimethylpropyl ester)

• Product Name: Phosphoric acid, diethyl 3-hydroxy-2,2-dimethylpropyl ester
• CAS No: 62217-80-5
• MF: C₉H₂₁O₅P
• MW: 240.23380446434
• CID: 454102
• PubChem ID: 71388723
• Update Time: 2025-04-19

Phosphoric acid, diethyl 3-hydroxy-2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, diethyl 3-hydroxy-2,2-dimethylpropyl ester
• diethyl (3-hydroxy-2,2-dimethylpropyl) phosphate
• Diethyl 3-hydroxy-2,2-dimethylpropyl phosphate
• 62217-80-5
• DTXSID90810776

• Inchi： 1S/C9H21O5P/c1-5-12-15(11,13-6-2)14-8-9(3,4)7-10/h10H,5-8H2,1-4H3
• InChI Key： JMOPKMDKUKBLPB-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)OCC(C)(C)CO

Computed Properties

• Exact Mass: 240.11273
• Monoisotopic Mass: 240.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99
• LogP: 2.20260